Cas no 64211-37-6 (1,3-Dithian-5-one)

• Product Name: 1,3-Dithian-5-one
• CAS No: 64211-37-6
• MF: C₄H₆OS₂
• MW: 134.219838619232
• MDL: MFCD19982619
• CID: 1672693
• PubChem ID: 14458449
• Update Time: 2025-07-23

1,3-Dithian-5-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithian-5-one
• [1,3]dithian-5-one
• VIQMKWMHOAWQRG-UHFFFAOYSA-N
• SCHEMBL7661461
• Z1251333166
• InChI=1/C4H6OS2/c5-4-1-6-3-7-2-4/h1-3H
• AKOS026729239
• EN300-84644
• DTXSID10560584
• 64211-37-6
• 1,3-dithiacyclohexan-5-one

• MDL： MFCD19982619
• Inchi： 1S/C4H6OS2/c5-4-1-6-3-7-2-4/h1-3H2
• InChI Key： VIQMKWMHOAWQRG-UHFFFAOYSA-N
• SMILES： S1CSCC(C1)=O

Computed Properties

• Exact Mass: 133.98608
• Monoisotopic Mass: 133.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes

Additional information on 1,3-Dithian-5-one

Introduction to 1,3-Dithian-5-one (CAS No: 64211-37-6)

1,3-Dithian-5-one, identified by the Chemical Abstracts Service Number (CAS No) 64211-37-6, is a significant heterocyclic compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the dithiolone class, characterized by its unique sulfur-sulfur and carbon-oxygen framework, which endows it with distinct chemical reactivity and potential applications in various industrial and scientific domains.

The molecular structure of 1,3-dithian-5-one consists of a five-membered ring incorporating two sulfur atoms and one oxygen atom, alongside four carbon atoms. This arrangement contributes to its versatility as a synthetic intermediate, particularly in the development of complex organic molecules. The presence of both sulfur and oxygen atoms within the ring system allows for diverse functionalization pathways, making it a valuable precursor in medicinal chemistry and material science.

In recent years, 1,3-dithian-5-one has been extensively studied for its role in the synthesis of bioactive compounds. Researchers have leveraged its reactivity to develop novel heterocycles that exhibit pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors in enzyme-mediated biological pathways, demonstrating promise in preclinical studies aimed at addressing various therapeutic challenges.

One of the most compelling aspects of 1,3-dithian-5-one is its utility in constructing macrocyclic frameworks. The rigid five-membered core provides a stable scaffold for further chemical modifications, enabling the creation of larger cyclic structures that mimic natural products or designed molecules with specific biological activities. This capability has been particularly useful in the development of antimicrobial agents and anticancer drugs, where precise molecular architecture is crucial for efficacy.

The synthesis of 1,3-dithian-5-one typically involves multi-step organic transformations, often starting from readily available precursors such as thiourea and ketones. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. These advancements are supported by computational chemistry techniques that predict optimal reaction conditions and minimize byproduct formation.

Recent research has also highlighted the role of 1,3-dithian-5-one in polymer chemistry. Its incorporation into polymer backbones can enhance material properties such as thermal stability and mechanical strength. Additionally, the compound’s ability to participate in cross-linking reactions makes it a candidate for developing novel polymeric materials with tailored functionalities, including those used in biodegradable packaging or smart coatings.

The pharmaceutical industry has been particularly interested in 1,3-dithian-5-one due to its potential as a building block for drug candidates. By modifying its core structure or appending functional groups, chemists can generate libraries of compounds for high-throughput screening. This approach has led to the discovery of several lead compounds with anti-inflammatory, antiviral, and anti-tumor activities. The ongoing exploration of its derivatives underscores its significance as a pharmacophore in modern drug discovery.

In conclusion,1,3-dithian-5-one (CAS No: 64211-37-6) is a versatile and highly reactive heterocyclic compound with broad applications across organic synthesis and pharmaceutical chemistry. Its unique structural features enable the development of complex molecules with diverse biological activities. As research continues to uncover new synthetic strategies and functional applications,1,3-dithian-5-one is poised to remain a cornerstone in the advancement of medicinal chemistry and material science.